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Compound of Interest

Compound Name: 4-ethyl-3-fluorobenzaldehyde
CAS No.: 1289005-83-9
Cat. No.: B6205756

Get Quote

CAS: 1289005-83-9 | Grade: Research (>97% HPLC) Audience: Medicinal Chemists, Sourcing
Managers, Process Engineers

Part 1: Executive Summary & Market Context

4-Ethyl-3-fluorobenzaldehyde is a specialized "Tier 3" aromatic building block used primarily
in the synthesis of heterocycles for kinase inhibitors and metabolic modulators. Unlike
commodity aldehydes (e.qg., 4-fluorobenzaldehyde), this compound is rarely held in bulk stock
by major catalog distributors.

Current Market Status (Q1 2026):
 Availability: Low (Make-to-Order / Lead time 2-4 weeks).

» Price Volatility: High. Pricing is non-linear and volume-dependent due to the specific "ortho-
fluoro/para-ethyl" substitution pattern, which complicates standard oxidation routes.

o Primary Cost Driver: The synthesis requires chemoselective coupling to avoid defluorination
or over-oxidation of the ethyl chain.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b6205756#bc-rfq
https://www.benchchem.com/product/b6205756/docs?utm_src=pdf-body#technical-procurement-guide-4-ethyl-3-fluorobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6205756?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Part 2: Chemical Profile & Specifications

Before soliciting quotes, researchers must define the "Research Grade" specification to avoid

receiving lower-grade industrial intermediates.

Parameter

Specification (Research
Grade)

Criticality

CAS Number

1289005-83-9

Absolute. Distinguishes from 3-
ethyl-4-fluoro isomer (CAS
370867-69-9).[1]

Purity (HPLC)

> 97.0% (Area %)

High.[2][3][4] Impurities >3%
interfere with subsequent

cyclization reactions.

Appearance

Colorless to pale yellow oil

Oxidation indicator. Dark
yellow/brown indicates

carboxylic acid formation.

1H-NMR

Conforms to structure

Verify ethyl group integration
(q 2H, t 3H) vs aldehyde
proton (s 1H).

Water Content

< 0.5% (Karl Fischer)

Critical if used in moisture-

sensitive organometallic steps.

Part 3: Synthesis Economics & Cost Drivers

Understanding the synthesis route explains the high cost relative to simpler analogs. The

commercial route typically involves a 3-step sequence starting from 4-bromo-3-

fluorobenzaldehyde to preserve the aldehyde functionality during ethylation.

The "Protected Coupling"” Route

Direct alkylation of fluorobenzaldehydes is low-yielding due to side reactions. High-grade

suppliers use a protection-deprotection strategy.
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Start: 4-Bromo-3-fiuorobenzaldehyde | _Ethylene Glycol, pTsoH
(CAS: 133059-43-5)

Step 1: Acetal Protection

Step 2: Suzuki Coupling T I R L el IS | Target: 4-Ethyl-3-fluorobenzaldehyde
(Protect Aldehyde) (Ethylboronic acid, Pd cat.) (Deprotection) (>97% Purity)

Click to download full resolution via product page

Figure 1: The dominant industrial synthesis route. The cost is driven by the Palladium catalyst
in Step 2 and the yield loss during the protection/deprotection sequence.

Cost Breakdown

o Catalyst Load (30% of Cost): The Suzuki coupling requires Palladium catalysts (e.g.,
Pd(dppf)CI2) to install the ethyl group on the deactivated aryl ring.

 Purification (40% of Cost): The final product is an oil. Achieving >97% purity requires high-
vacuum fractional distillation to remove trace de-brominated byproducts (3-
fluorobenzaldehyde), which are difficult to separate by chromatography.

Part 4: Market Pricing Analysis

Pricing for 4-ethyl-3-fluorobenzaldehyde is not fixed. It follows a "Custom Synthesis" model.
The following estimates are based on current raw material costs and standard CRO labor rates.

Estimated Pricing Tiers (2025-2026)
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Sl Estimated Price Unit Cost (/g) = e
cale nit Cos ourcin rate
Range (USD) 2 < 20

Catalog Order. Use for
) initial screening only.
1 Gram $180 - $350 High _
High markup covers

repackaging and QC.

Catalog/Stock. Ideal
5 Grams $600 - $950 Moderate for hit-to-lead

optimization.

Batch Inquiry.
Request a specific

25 Grams $1,800 - $2,500 ~$80/g batch quote. Do not
buy multiple 5g
bottles.

Custom Synthesis.

Requires a dedicated
100g+ Quote Only <$50/g _

production run (Lead

time: 4-6 weeks).

Strategic Insight:

e The "Catalog Trap": Many aggregators list this item at $50/g but have zero stock. They will
take your order and then initiate a synthesis, leading to months of delay.

 Verification: Always ask for a "Stock Confirmation” and a copy of the actual batch H-NMR
before placing a PO.

Part 5: Quality Assurance Protocol

To ensure the "price" paid yields valid scientific data, the following QC protocol is mandatory
upon receipt.

Self-Validating QC System
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Objective: Confirm identity and absence of the "Regio-Isomer"” (3-ethyl-4-fluoro) which has
identical mass (MW 152.16).

e 1H-NMR Analysis (CDC13):
o Aldehyde Proton: Look for singlet at ~10.0 ppm.
o Aromatic Region: The coupling constants are diagnostic.

» 4-ethyl-3-fluoro:[5] The proton at position 2 (between F and CHO) appears as a doublet
of doublets (coupling with F and H6).

» 3-ethyl-4-fluoro: The proton at position 2 (between Et and CHO) appears as a singlet (or
fine doublet) with NO fluorine coupling.

o Ethyl Group: Quartet (~2.7 ppm) and Triplet (~1.2 ppm).
e Functional Test (Optional):

o If the aldehyde is oxidized to the acid (white solid precipitate in the oil), the effective
molarity is compromised.

o Quick Check: Dissolve 10mg in DMSO. If the solution is cloudy or has particulate matter,
the sample has significant carboxylic acid contamination (4-ethyl-3-fluorobenzoic acid).

References

o Chemical Identity & Structure

o National Center for Biotechnology Information (2026). PubChem Compound Summary for
CAS 1289005-83-9. Retrieved from [Link]

e Synthesis Methodology (Suzuki Coupling on Benzaldehydes)
o Market Precursor Availability
o Safety Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Ethyl-4-fluorobenzaldehyde | CO9HOFO | CID 10898878 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 2. [BIEAFEE 97% | Sigma-Aldrich [sigmaaldrich.com]
¢ 3. dir.indiamart.com [dir.indiamart.com]

¢ 4. 4-Fluorobenzaldehyde, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

¢ 5. 4-Ethyl-3-fluorobenzaldehyde | CAS#:1289005-83-9 | Chemsrc [chemsrc.com]

¢ To cite this document: BenchChem. [Technical Procurement Guide: 4-Ethyl-3-
Fluorobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6205756/docs#technical-procurement-guide-4-ethyl-
3-fluorobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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